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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the in vitro dissolution profiles of various
Enalapril maleate formulations, drawing upon data from multiple studies. Enalapril maleate, an
angiotensin-converting enzyme (ACE) inhibitor, is a widely prescribed medication for
hypertension and heart failure. Ensuring the quality and consistent performance of its different
formulations is critical for therapeutic efficacy. This document summarizes key dissolution data,
details experimental methodologies, and presents a visual workflow to aid in the understanding
of the testing process.

Comparative Dissolution Data

The following table summarizes the in vitro dissolution data for different Enalapril maleate tablet
formulations as reported in various studies. The data highlights the percentage of the drug
dissolved at specific time points under defined experimental conditions.
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Formulation Dissolution Apparatus . . % Drug
. Time (min) . Reference
Type Medium (Speed) Dissolved
) Phosphate
Generic USP Type Il
) Buffer (pH 10 61.3% [1]
(Eopril-5) (50 rpm)
6.8)
] Phosphate
Generic USP Type Il
) Buffer (pH 15 72.5% [1]
(Eopril-5) (50 rpm)
6.8)
Phosphate
Brand USP Type Il
Buffer (pH 10 85.4% [1]
(Envas-5) (50 rpm)
6.8)
Phosphate
Brand USP Type Il
Buffer (pH 15 >85% [1]
(Envas-5) (50 rpm)
6.8)
] Phosphate
Various USP Type Il
Buffer (pH 30 >80% [2]
Brands (50 rpm)
6.8)
Fast Phosphate
] ] USP Type Il
Dissolving Buffer (pH 30 87.10% [3]
(50 rpm)
Tablet (F9) 6.8)
Phosphate
Brand A Buffer (pH Not Specified 30 ~95% [4]
6.8)
Phosphate
Brand B Buffer (pH Not Specified 30 ~92% [4]
6.8)

Experimental Workflow

The following diagram illustrates the typical experimental workflow for conducting in vitro

dissolution studies of Enalapril maleate formulations.
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In Vitro Dissolution Testing Workflow for Enalapril Maleate Tablets.

Experimental Protocols

Detailed methodologies are crucial for the reproducibility and comparison of dissolution studies.
The following protocols are based on commonly cited experimental setups for Enalapril
maleate tablets.

Method 1: Standard Tablet Dissolution (Generic vs.
Brand)

This protocol is adapted from studies comparing generic and brand-name Enalapril maleate
tablets.[1][5]

Apparatus: USP Type Il (Paddle)

¢ Dissolution Medium: 900 mL of phosphate buffer with a pH of 6.8.[1][2][5]
o Temperature: Maintained at 37 + 0.5 °C.[1][2]

o Paddle Speed: 50 rpm.[1][2]

o Sampling: Aliquots of the dissolution medium are withdrawn at predetermined time intervals
(e.g., 5, 10, 15, 30, 45, and 60 minutes). An equal volume of fresh, pre-warmed dissolution
medium is immediately replaced to maintain a constant volume.[6]

e Analysis: The collected samples are filtered, and the concentration of dissolved Enalapril
maleate is determined using a suitable analytical method, such as UV-Vis spectrophotometry
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at a specific wavelength or High-Performance Liquid Chromatography (HPLC).

Method 2: Fast Dissolving Tablet Dissolution

This protocol is specific to the evaluation of fast-dissolving Enalapril maleate tablet
formulations.[3]

Apparatus: USP Type Il (Paddle)

¢ Dissolution Medium: 900 mL of phosphate buffer, pH 6.8.[3]
o Temperature: Maintained at 37 = 0.5 °C.[3]

o Paddle Speed: 50 rpm.[3]

o Sampling: Samples (e.g., 5 mL) are withdrawn at regular, short intervals, particularly in the
initial phase (e.g., 1, 2, 5, 10, 15, 30 minutes), to capture the rapid release profile.[3] Each
withdrawal is compensated with an equal volume of fresh medium.

e Analysis: Samples are filtered and analyzed for drug content, typically using UV-Vis
spectrophotometry at approximately 212 nm.[3]

Method 3: Biowaiver Study Conditions

For biowaiver studies of immediate-release solid oral dosage forms of Enalapril maleate, a
more extensive dissolution testing protocol is recommended.[7][8]

o Apparatus: USP Type | (Basket) at 100 rpm or USP Type Il (Paddle) at 50 rpm.
» Dissolution Media:

o 900 mL of 0.1 N HCI (pH 1.2)

o 900 mL of acetate buffer (pH 4.5)

o 900 mL of phosphate buffer (pH 6.8)

o Temperature: Maintained at 37 = 0.5 °C.
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e Procedure: Dissolution profiles should be determined in all three media. For a biowaiver to
be considered, the test and reference products should exhibit very rapid dissolution, with at
least 85% of the labeled amount of the drug dissolved within 15 minutes in all three media.[7]

[8]

e Analysis: Quantification of dissolved Enalapril maleate is performed using a validated
analytical method.

Conclusion

The in vitro dissolution profiles of different Enalapril maleate formulations can vary, influenced
by factors such as the manufacturing process and the use of different excipients.[4] While most
commercially available formulations meet the pharmacopeial requirement of releasing at least
80% of the drug within 30 minutes, differences in the initial release rates between brand and
generic products have been observed.[1][2][9] For fast-dissolving tablets, the formulation's
ability to achieve rapid and high drug release is a key quality attribute.[3] The methodologies
outlined in this guide provide a framework for conducting comparative dissolution studies,
which are essential for ensuring the therapeutic equivalence and consistent quality of Enalapril
maleate products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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